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Compound of Interest

Compound Name: 1,6-Bis(mesyloxy)hexane

Cat. No.: B1267211 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence.

This document provides a detailed, step-by-step guide for the safe disposal of 1,6-
Bis(mesyloxy)hexane, a bifunctional alkylating agent. Adherence to these procedures is

critical to mitigate potential health risks and ensure environmental compliance.

I. Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of 1,6-
Bis(mesyloxy)hexane is fundamental to its safe handling and disposal.

Property Value

CAS Number 4239-24-1

Molecular Formula C₈H₁₈O₆S₂

Molecular Weight 274.35 g/mol

Synonyms 1,6-Hexanediol dimethanesulfonate, NSC 2392

II. Hazard Identification and Safety Precautions
1,6-Bis(mesyloxy)hexane is a sulfonate ester. Many compounds in this class are known to be

alkylating agents, which can be genotoxic and carcinogenic. Therefore, it is imperative to
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handle this compound with extreme caution.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

Lab Coat: A flame-retardant lab coat should be worn to protect from splashes.

Respiratory Protection: If handling outside of a fume hood or if aerosolization is possible, a

NIOSH-approved respirator is recommended.

III. Experimental Protocol for Decontamination of
Labware
For reusable labware contaminated with 1,6-Bis(mesyloxy)hexane, a decontamination step is

crucial before standard washing.

Initial Rinse: Rinse the labware three times with a solvent in which 1,6-
Bis(mesyloxy)hexane is soluble, such as acetone or ethanol. Collect the rinsate as

hazardous waste.

Hydrolysis: Prepare a 1 M sodium hydroxide (NaOH) solution. Fill the rinsed labware with the

NaOH solution and allow it to stand for at least 24 hours at room temperature. This process

will hydrolyze the mesylate esters.

Final Rinse: After the hydrolysis period, discard the NaOH solution as hazardous waste.

Rinse the labware thoroughly with deionized water.

Standard Washing: The labware can now be washed using standard laboratory procedures.

IV. Disposal Workflow
The proper disposal of 1,6-Bis(mesyloxy)hexane follows a structured workflow to ensure

safety and regulatory compliance.
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Disposal workflow for 1,6-Bis(mesyloxy)hexane.

Step-by-Step Disposal Procedure:
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Waste Characterization: All waste containing 1,6-Bis(mesyloxy)hexane must be classified

as hazardous waste. This includes pure unused product, reaction residues, and

contaminated materials (e.g., gloves, absorbent pads).

Segregation: Store waste containing 1,6-Bis(mesyloxy)hexane separately from

incompatible materials, particularly strong oxidizing agents.

Containerization:

Use a dedicated, leak-proof, and chemically compatible container for the waste. The

container must be clearly labeled with "Hazardous Waste" and the chemical name: "1,6-
Bis(mesyloxy)hexane".

Keep the container closed at all times, except when adding waste.

Storage: Store the waste container in a designated and well-ventilated hazardous waste

accumulation area.

Final Disposal:

The recommended method for the final disposal of 1,6-Bis(mesyloxy)hexane is

incineration by a licensed hazardous waste disposal company.

Do not attempt to dispose of this chemical down the drain or in regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for proper disposal.

To cite this document: BenchChem. [Essential Guide to the Proper Disposal of 1,6-
Bis(mesyloxy)hexane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267211#1-6-bis-mesyloxy-hexane-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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